N-benzyl-2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide

• IUPAC Name: N-benzyl-2-(2-methyl-4-pyrrolidin-1-ylsulfonylphenoxy)acetamide
• InChI: InChI=1S/C20H24N2O4S/c1-16-13-18(27(24,25)22-11-5-6-12-22)9-10-19(16)26-15-20(23)21-14-17-7-3-2-4-8-17/h2-4,7-10,13H,5-6,11-12,14-15H2,1H3,(H,21,23)
• InChI Key: CPYSOHHGBCVGHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC2)OCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

N-benzyl-2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide, also known as BMS-986165, is a small molecule drug candidate that has been developed for the treatment of autoimmune diseases. It belongs to the class of drugs called Tyk2 inhibitors, which target the Tyk2 protein and block the signaling pathways that lead to inflammation.

Mechanism of Action

N-benzyl-2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide works by blocking the activity of the Tyk2 protein, which is involved in the signaling pathways that lead to inflammation. By inhibiting Tyk2, this compound reduces the production of cytokines, which are molecules that promote inflammation.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation and improve disease symptoms in preclinical models of autoimmune diseases. It has also been shown to have a good safety profile and to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide is that it has shown promising results in preclinical models of autoimmune diseases, which suggests that it may be effective in treating these conditions in humans. One limitation is that more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for the research and development of N-benzyl-2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide. One direction is to conduct clinical trials to determine its safety and efficacy in humans with autoimmune diseases. Another direction is to explore its potential for treating other inflammatory conditions, such as inflammatory bowel disease and multiple sclerosis. Additionally, further research could be conducted to optimize the synthesis of this compound and to develop more potent and selective Tyk2 inhibitors.

Synthesis Methods

The synthesis of N-benzyl-2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide involves a multi-step process that includes the reaction of 2-methyl-4-nitrophenol with pyrrolidine, followed by the reaction of the resulting compound with benzyl bromide and then with 2-chloroacetyl chloride. The final product is obtained by reacting the intermediate with sodium bisulfite.

Scientific Research Applications

N-benzyl-2-[2-methyl-4-(1-pyrrolidinylsulfonyl)phenoxy]acetamide has been extensively studied in preclinical models of autoimmune diseases, such as rheumatoid arthritis and psoriasis. It has shown promising results in reducing inflammation and improving disease symptoms.